4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic acid
Overview
Description
4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic acid is a chemical compound that serves as a key intermediate in the synthesis of various biologically active molecules. The compound features a benzothiophene core, which is a bicyclic structure consisting of a benzene ring fused to a thiophene ring. This core is modified by the presence of a carboxylic acid functional group, which increases its reactivity and provides a site for further chemical modifications.
Synthesis Analysis
The synthesis of derivatives of this compound can be achieved through various methods. For instance, ethyl-4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate, a related compound, can be prepared from its amino precursor using the thiophosgene method and further reacted with nucleophiles to yield a range of heterocyclic compounds with potential hypnotic activity . Additionally, azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, which are closely related to the core structure , have been synthesized by reacting aromatic aldehydes with the amine in ethanol .
Molecular Structure Analysis
The molecular structure of this compound derivatives can be characterized using various spectroscopic techniques. For example, 3-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid, a methylated derivative, was characterized by IR, 1H NMR, 13C NMR, and LCMS, confirming the structure of the synthesized compound .
Chemical Reactions Analysis
The chemical reactivity of this compound derivatives allows for the synthesis of a wide array of compounds with diverse biological activities. For instance, novel thiophene derivatives with antiarrhythmic, serotonin antagonist, and antianxiety activities were synthesized from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide, showcasing the versatility of reactions involving the tetrahydrobenzothiophene core .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives are influenced by their molecular structure. The presence of the carboxylic acid group and other substituents affects properties such as solubility, boiling point, and reactivity. These properties are essential for the compound's application in pharmaceutical synthesis, as they determine the conditions under which the compound can be handled and reacted to produce the desired medicinal agents .
Scientific Research Applications
Chemical Synthesis and Analysis
- Chemical Synthesis : 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid, a derivative of 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid, has been synthesized using Et3SiH/I2 as a reducing agent, characterized by IR, 1H NMR, 13C NMR, and LCMS methods (Jayaraman, Sridharan, & Nagappan, 2010).
Biological Activity and Molecular Design
- Cytostatic, Antitubercular, and Anti-inflammatory Properties : Azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have shown potential cytostatic, antitubercular, and anti-inflammatory activities. These findings highlight the compound's relevance in medical chemistry and pharmaceutical science (Chiriapkin, Kodonidi, & Larsky, 2021).
Antitumor Activity
- Antitumor Effectiveness : Certain derivatives of 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have demonstrated significant antitumor effects, indicating their potential as innovative anti-cancer agents (Ostapiuk, Frolov, & Matiychuk, 2017).
Crystallography and Pharmaceutical Applications
- Crystal Structure Analysis : The crystal structure of a polymorph of 1-benzothiophene-2-carboxylic acid, related to this compound, has been analyzed using laboratory X-ray powder diffraction data and DFT-D calculations. This research provides insight into the molecular arrangement and interactions, beneficial for pharmaceutical applications (Dugarte-Dugarte et al., 2021).
Antibacterial and Antifungal Activities
- Biological Activity : Certain thiophene-3-carboxamide derivatives, related to this compound, exhibit antibacterial and antifungal activities. This highlights their potential in developing new antimicrobial agents (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).
Mechanism of Action
Target of Action
Similar compounds have been studied for their potential as inhibitors of enzymes like pdk1 and ldha .
Biochemical Pathways
Similar compounds have been shown to affect glucose metabolism pathways by inhibiting enzymes like pdk1 and ldha .
Pharmacokinetics
Its molecular weight (18224 g/mol) and logP value suggest that it may have good oral bioavailability .
Result of Action
Similar compounds have shown cytotoxic activities against certain types of cancer cells .
Biochemical Analysis
Biochemical Properties
Some derivatives of 4,5,6,7-tetrahydrobenzo[b]thiophene have been synthesized for biological evaluation as PDK1 and LDHA inhibitors . These enzymes are associated with reprogrammed glucose metabolism in proliferating tumor cells .
Cellular Effects
Some derivatives of 4,5,6,7-tetrahydrobenzo[b]thiophene have shown significant cytotoxic activities on LoVo and HCT-116 cells of colorectal cancer (CRC) .
properties
IUPAC Name |
4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O2S/c10-9(11)7-5-12-8-4-2-1-3-6(7)8/h5H,1-4H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUZZQEHPGHKGRJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=CS2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80354275 |
Source
|
| Record name | 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80354275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
19156-54-8 |
Source
|
| Record name | 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80354275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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